Cas no 2198-53-0 (N-(2,6-Dimethylphenyl)acetamide)

• Product Name: N-(2,6-Dimethylphenyl)acetamide
• CAS No: 2198-53-0
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• MDL: MFCD00008675
• CID: 84168
• PubChem ID: 16616
• Update Time: 2025-06-10

N-(2,6-Dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2',6'-Dimethylacetanilide
• 2,6-Acetoxylidide
• N-(2,6-Dimethylphenyl)acetamide
• 2′,6′-Dimethylacetanilide (Lidocaine RCC)
• 2',6'-ACETOXYLIDIDE
• 2,6-Dimethylacetanilide
• 2,6-dimethyl-N-acetanilide
• 2′,6′-Dimethylacetanilide
• Acetamide,N-(2,6-dimethylphenyl)
• N-(2,6-dimethylphenyl)-acetamide
• N-Acetoxy-2,6-dimethylaniline
• N-Acetyl-2,6-dimethylaniline
• N-Acetyl-2,6-xylidine
• 2′,6′-Acetoxylidide
• Acetamide, N-(2,6-dimethylphenyl)-
• Acetanilide, 2',6'-dimethyl-
• 68GZI4J9FM
• NRPTXWYBRKRZES-UHFFFAOYSA-N
• N-(2,6-dimethyl-phenyl)-acetamide
• 2,6-Acetoxylide
• NSC54130
• Acetanilide,6'-dimethyl-
• WLN: 1VMR B1 F1
• J
• Acetamide,N-(2,6-dimethylphenyl)-
• UNII-68GZI4J9FM
• N-(2, 6-dimethylphenyl)acetamide
• BRN 2208750
• BS-16053
• SY061310
• 2',6'-Dimethylacetanilide (Lidocaine RCC), Pharmaceutical Secondary Standard; Certified Reference Material
• EN300-154494
• AKOS003237148
• NS00027010
• NSC 54130
• 2',6'-Dimethylacetanilide, 97%
• N-(2,6-dimethylphenyl) acetamide
• 2,6-Acetoxylidide; N-(2,6-Dimethylphenyl)acetamide
• EINECS 218-596-8
• SB75738
• Lidocaine Hydrochloride Imp. C (EP); Lidocaine Imp. C (EP); N-(2,6-Dimethylphenyl)-acetamide; Lidocaine Hydrochloride Impurity C; Lidocaine Impurity C
• SCHEMBL436967
• 2198-53-0
• NSC-54130
• FT-0610511
• InChI=1/C10H13NO/c1-7-5-4-6-8(2)10(7)11-9(3)12/h4-6H,1-3H3,(H,11,12
• W-107511
• ?2',6'-DIMETHYLACETANILIDE
• AE-562/40191128
• MFCD00008675
• DTXSID2062244
• s10126
• CGA42447
• Q27264249
• A878833
• LIDOCAINE HYDROCHLORIDE IMPURITY C [EP IMPURITY]
• CS-0153429
• LIDOCAINE IMPURITY C [EP IMPURITY]
• FT-0666891

• MDL： MFCD00008675
• Inchi： 1S/C10H13NO/c1-7-5-4-6-8(2)10(7)11-9(3)12/h4-6H,1-3H3,(H,11,12)
• InChI Key： NRPTXWYBRKRZES-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C(C)=CC=CC=1C
• BRN： 2208750

Computed Properties

• Exact Mass: 163.10000
• Monoisotopic Mass: 163.099714
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.1
• Topological Polar Surface Area: 29.1

Experimental Properties

• Color/Form: White or cream powder
• Density: 1.052
• Melting Point: 182-184 °C (lit.)
• Boiling Point: 290.31°C (rough estimate)
• Flash Point: 163 °C
• Refractive Index: 1.5400 (estimate)
• PSA: 29.10000
• LogP: 2.33480
• Solubility: Insoluble
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

N-(2,6-Dimethylphenyl)acetamide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302 + H312 + H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36
• RTECS：AN7470000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Warehouse ventilation and low temperature drying
• Risk Phrases：R22; R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-(2,6-Dimethylphenyl)acetamide

Research Briefing on N-(2,6-Dimethylphenyl)acetamide (CAS: 2198-53-0): Recent Advances and Applications

N-(2,6-Dimethylphenyl)acetamide (CAS: 2198-53-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as an intermediate in the synthesis of more complex pharmacologically active molecules. This briefing synthesizes the latest findings on its chemical properties, biological activities, and emerging applications.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of N-(2,6-Dimethylphenyl)acetamide as a key intermediate in the synthesis of novel analgesic compounds. The research demonstrated that derivatives of this compound exhibit promising binding affinities to opioid receptors, suggesting potential for developing new pain management therapies. The study utilized molecular docking simulations and in vitro assays to validate these interactions, providing a robust foundation for further preclinical studies.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters, where researchers investigated the compound's metabolic stability and pharmacokinetic properties. The findings indicated that N-(2,6-Dimethylphenyl)acetamide derivatives exhibit favorable metabolic profiles, with enhanced bioavailability compared to traditional analogs. This research underscores the compound's potential as a scaffold for designing next-generation therapeutics with improved efficacy and safety profiles.

In addition to its pharmaceutical applications, recent industrial research has explored the use of N-(2,6-Dimethylphenyl)acetamide in agrochemical formulations. A 2024 patent application disclosed its utility as a precursor for herbicides with selective activity against broadleaf weeds. The patent highlights the compound's low environmental persistence and high target specificity, making it an attractive candidate for sustainable agricultural practices.

Ongoing clinical trials are also investigating the therapeutic potential of N-(2,6-Dimethylphenyl)acetamide derivatives in neurological disorders. Preliminary data from a Phase I trial suggest good tolerability and minimal adverse effects, paving the way for further evaluation in Phase II studies. Researchers are particularly interested in its modulatory effects on neurotransmitter systems, which could have implications for treating conditions such as epilepsy and neuropathic pain.

In conclusion, N-(2,6-Dimethylphenyl)acetamide continues to be a compound of high interest across multiple research domains. Its versatility as a chemical intermediate, combined with its promising biological activities, positions it as a valuable asset in drug discovery and development. Future research should focus on optimizing its derivatives for specific therapeutic indications and exploring novel synthetic pathways to enhance yield and purity.